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Compound of Interest

Compound Name: trans-2-Undecen-1-ol
CAS No.: 37617-03-1
Cat. No.: B1580871

Get Quote

\ J

The Natural Occurrence and Chemical Ecology of trans-2-Undecen-1-ol: A Technical
Monograph

Abstract

This technical guide provides a comprehensive analysis of trans-2-Undecen-1-ol (CAS 75039-
84-8), an unsaturated fatty alcohol with significant roles in chemical ecology and industrial
applications.[1] While often overshadowed by its aldehyde counterpart (trans-2-undecenal), this
compound serves as a critical biosynthetic intermediate and bioactive constituent in specific
botanical and entomological systems. This document details its natural occurrence,
biosynthetic origins via modified

-oxidation, and rigorous analytical protocols for its identification.

Chemical Identity & Physicochemical Profile

trans-2-Undecen-1-ol is a monounsaturated primary alcohol characterized by a double bond
at the C2 position with trans (E) stereochemistry. It contributes a waxy, floral, and slightly fatty
odor profile, distinct from the sharp, pungent aroma of its aldehyde analog.
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Property Specification

IUPAC Name (E)-Undec-2-en-1-ol

CAS Registry 75039-84-8

Formula C11H220

Molecular Weight 170.29 g/mol

Appearance Colorless to pale yellow liquid
Odor Profile Floral, Rose, Waxy, Fresh, Fruity
LogP (o/w) ~4.1 - 4.5 (Lipophilic)

Natural Occurrence & Biological Significance

The occurrence of trans-2-Undecen-1-ol is distinct and often concentration-dependent based
on environmental processing (e.g., drying of plant material).

Botanical Sources

The primary natural reservoir is the Apiaceae family, specifically Coriandrum sativum
(Coriander/Cilantro).

» Coriandrum sativum: In fresh leaves, the concentration is relatively low (~0.49%). However,
post-harvest processing significantly alters this profile. Research indicates that drying
coriander leaves at 40°C dramatically increases the concentration of trans-2-Undecen-1-ol
to approximately 12.88%, suggesting it is a stress-response metabolite or a degradation
product of longer-chain fatty acids during dehydration.

o Corchorus aestuans: Ethanol extracts of this medicinal plant have been shown to contain
trans-2-Undecen-1-ol at ~1.26%, contributing to its bioactive lipid profile.[2]

Entomological Context

In the insect world, trans-2-Undecen-1-ol is chemically linked to the defensive secretions of
Heteroptera (True Bugs), particularly Stink Bugs (Pentatomidae).
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e Biosynthetic Precursor: It often acts as the immediate biosynthetic precursor to trans-2-
undecenal, the major defensive allomone.

e Reduction Mechanism: In some species, the aldehyde is reduced to the alcohol to mitigate
toxicity within the reservoir or as a method of chemical variation to overcome predator
resistance.

Table 1. Quantitative Occurrence in Natural Matrices

Concentration

Organism Tissue/State (%) Context Reference
0

Coriandrum Dried Leaves ) )

) 12.88% Essential Oil [1]
sativum (40°C)
Coriandrum _ _

) Fresh Leaves 0.49% Essential Oll [2]
sativum
Corchorus

Whole Plant 1.26% Ethanol Extract [3]

aestuans

Heteroptera spp.  Defensive

Trace - Minor Secretion [4]
[3][4][5] Glands

Biosynthetic Pathways

The biosynthesis of trans-2-Undecen-1-ol is logically derived from fatty acid metabolism,
specifically a modification of the mitochondrial or peroxisomal

-oxidation pathway.

Mechanism: Modified -Oxidation
o Chain Shortening: Long-chain fatty acids (e.g., C14 or C16) undergo standard

-oxidation cycles to reach a C11 or C12 intermediate.

» Desaturation: Acyl-CoA oxidase introduces a trans-2 double bond, forming trans-2-
Undecenoyl-CoA.
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e Reduction: Instead of continuing through the hydration step of

-oxidation, the trans-2-enoyl-CoA is intercepted by a fatty acyl-CoA reductase (FAR),
reducing the thioester directly to the primary alcohol.

Acyl-CoA Oxidase

: Acyl-CoA (Desaturation) g, | trans-2-Enoyl-CoA Acyl-CoA Reductase Alcohol Dehydrogenase trans-2-Undecenal
(Fidy ) () {1 Acyl:CoA (Intermediate) (Reduction) (Oxidation) __ _ (Defensive Allomone)

trans-2-Undecen-1-ol
(Target)

Click to download full resolution via product page
Figure 1: Proposed biosynthetic pathway via modified

-oxidation. The green arrow indicates the direct formation of the target alcohol.

Analytical Methodologies

Accurate identification requires distinguishing trans-2-Undecen-1-ol from its saturated
(Undecanol) and isomeric (cis-2) counterparts.

Extraction Protocol

o Plant Tissue: Hydrodistillation (Clevenger apparatus) is standard. For quantitative recovery
of the alcohol without oxidation to the aldehyde, avoid prolonged heating or use Solvent
Assisted Flavor Evaporation (SAFE).

 Insect Secretions: Solvent extraction (Hexane/Dichloromethane) directly from dissected
glands or surface rinsing.

GC-MS Identification Criteria

Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard. Reliance on Mass
Spectral matching alone is insufficient due to similarities with other fatty alcohols. Retention
Indices (RI) are mandatory for confirmation.

» Diagnostic lons:
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o Molecular lon:
170 (often weak).

o Base Peak: Typically
57 or 41 (hydrocarbon chain).

o Loss of Water:
152 (
).

o Retention Indices (RI):

o Non-Polar Column (DB-5/HP-5): RI
1362 - 1372

o Polar Column (DB-Wax/HP-Innowax): RI
1899[6]

Validation Workflow

To ensure data integrity, the following self-validating workflow is recommended:
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Figure 2: Analytical workflow for the rigorous identification of trans-2-Undecen-1-ol.

Implications for Development

o Antimicrobial Agents: The active fraction of Coriandrum sativum oil containing trans-2-
Undecen-1-ol has demonstrated efficacy against Candida species, disrupting biofilm
formation [2].
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o Flavor & Fragrance: Approved as a flavoring agent (FEMA 4068), it provides "fatty-floral”
notes essential for reconstructing natural cilantro and rose profiles.

e Pest Control: As a component of insect defensive fluids, it holds potential as a repellent or
stress-inducing semiochemical in integrated pest management (IPM) strategies.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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